1. Home
  2. Product
  3. Main Products
  4. 3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20
3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20 3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20
Brand Name: Vulcanchem
CAS No.: 17934-63-3
VCID: VC0108397
InChI: InChI=1S/C29H49NO5/c1-17(31)21-11-14-29(32)23-8-7-19-15-20(9-12-27(19,3)22(23)10-13-28(21,29)4)35-25-16-24(33-6)26(30-5)18(2)34-25/h18-26,30,32H,7-16H2,1-6H3/t18-,19+,20+,21-,22+,23-,24+,25+,26-,27+,28-,29+/m1/s1
SMILES: CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC
Molecular Formula: C29H49NO5
Molecular Weight: 491.7 g/mol

3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20

CAS No.: 17934-63-3

Main Products

VCID: VC0108397

Molecular Formula: C29H49NO5

Molecular Weight: 491.7 g/mol

3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20 - 17934-63-3

CAS No. 17934-63-3
Product Name 3β-[[2,4,6-Trideoxy-3-O-methyl-4-(methylamino)-β-D-ribo-hexopyranosyl]oxy]-14β-hydroxy-5α-pregnan-20
Molecular Formula C29H49NO5
Molecular Weight 491.7 g/mol
IUPAC Name 1-[(3S,5S,8R,9S,10S,13R,14S,17S)-14-hydroxy-3-[(2R,4S,5R,6R)-4-methoxy-6-methyl-5-(methylamino)oxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C29H49NO5/c1-17(31)21-11-14-29(32)23-8-7-19-15-20(9-12-27(19,3)22(23)10-13-28(21,29)4)35-25-16-24(33-6)26(30-5)18(2)34-25/h18-26,30,32H,7-16H2,1-6H3/t18-,19+,20+,21-,22+,23-,24+,25+,26-,27+,28-,29+/m1/s1
Standard InChIKey VPLNNEMLBWLRFQ-LRGQOBMHSA-N
Isomeric SMILES C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@]3([C@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C(=O)C)O)C)C)OC)NC
SMILES CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC
Canonical SMILES CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C(=O)C)O)C)C)OC)NC
PubChem Compound 10390928
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19